Cas no 2353409-89-7 (PC-PEG11-Azide)

• Product Name: PC-PEG11-Azide
• CAS No: 2353409-89-7
• MF: C₃₇H₆₅N₅O₁₇
• MW: 851.9353
• CID: 5052458
• PubChem ID: 137334069
• Update Time: 2025-10-31

PC-PEG11-Azide Chemical and Physical Properties

Names and Identifiers

• PC-PEG11-Azide
• 2353409-89-7
• Azido-PEG11-[4-(5-(1-hydroxyethyl)-2-methoxy-4-nitrophenoxy)-butanamide]
• CS-0115857
• HY-140863
• N-(35-azido-3,6,9,12,15,18,21,24,27,30,33-undecaoxapentatriacontan-1-yl)-4-[5-(1-hydroxyethyl)-2-methoxy-4-nitrophenoxy]butanamide
• DA-76641
• N-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]-4-[5-(1-hydroxyethyl)-2-methoxy-4-nitrophenoxy]butanamide
• BP-24172

• Inchi： 1S/C37H65N5O17/c1-32(43)33-30-36(35(47-2)31-34(33)42(45)46)59-7-3-4-37(44)39-5-8-48-10-12-50-14-16-52-18-20-54-22-24-56-26-28-58-29-27-57-25-23-55-21-19-53-17-15-51-13-11-49-9-6-40-41-38/h30-32,43H,3-29H2,1-2H3,(H,39,44)
• InChI Key： MRHIPHHAKWDGIH-UHFFFAOYSA-N
• SMILES： O(C1=C(C([H])=C(C(=C1[H])C([H])(C([H])([H])[H])O[H])[N+](=O)[O-])OC([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 851.43754562g/mol
• Monoisotopic Mass: 851.43754562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 59
• Rotatable Bond Count: 43
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 230

Additional information on PC-PEG11-Azide

Research Briefing on PC-PEG11-Azide (CAS: 2353409-89-7) in Chemical Biology and Pharmaceutical Applications

PC-PEG11-Azide (CAS: 2353409-89-7) is a specialized polyethylene glycol (PEG) derivative featuring an azide functional group, widely utilized in bioconjugation and drug delivery systems. This compound has garnered significant attention in recent research due to its unique properties, including water solubility, biocompatibility, and click chemistry compatibility. The azide group enables efficient conjugation with alkyne-bearing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable tool for targeted drug delivery, surface modification, and biomaterial engineering.

Recent studies have highlighted the role of PC-PEG11-Azide in the development of antibody-drug conjugates (ADCs) and nanoparticle-based therapeutics. For instance, a 2023 study published in Bioconjugate Chemistry demonstrated its application in constructing stable linker systems for ADCs, enhancing payload delivery to cancer cells while minimizing off-target effects. The extended PEG11 spacer provides optimal distance between the drug and targeting moiety, improving pharmacokinetics and reducing immunogenicity.

In the context of nanotechnology, PC-PEG11-Azide has been employed to functionalize liposomes and polymeric nanoparticles. A 2024 preprint on bioRxiv reported its use in creating "stealth" nanoparticles with prolonged circulation times, achieved by azide-mediated surface PEGylation. This modification significantly reduced macrophage uptake and improved tumor accumulation in murine models, showcasing its potential for precision oncology.

Emerging applications also include proteomics research, where PC-PEG11-Azide serves as a versatile handle for labeling and enriching modified proteins. A recent Nature Methods paper (2024) detailed its incorporation into metabolic labeling strategies, enabling selective capture and identification of newly synthesized proteins in complex biological samples. The compound's stability under physiological conditions makes it particularly suitable for live-cell imaging studies.

From a synthetic chemistry perspective, novel purification methods for PC-PEG11-Azide have been developed to address batch-to-batch variability. Advanced chromatographic techniques described in Organic Process Research & Development (2023) now ensure >98% purity, critical for reproducible biomedical applications. Concurrently, structure-activity relationship studies are elucidating how PEG chain length (n=11) optimizes the balance between hydrophilicity and steric effects.

Commercial availability of PC-PEG11-Azide has expanded significantly, with multiple GMP-certified suppliers entering the market in 2024. This reflects growing industrial demand, particularly for ADC manufacturing where regulatory agencies emphasize well-characterized linker components. Stability studies under ICH guidelines confirm the product's 24-month shelf life when stored at -20°C under inert atmosphere.

Future research directions include exploring its utility in mRNA delivery systems and CRISPR-Cas9 therapeutics, where precise conjugation chemistry is paramount. Preliminary data presented at the 2024 American Chemical Society meeting suggests promising results when combining PC-PEG11-Azide with lipid nanoparticles for organ-selective gene editing. These developments position PC-PEG11-Azide (2353409-89-7) as a cornerstone reagent in next-generation biopharmaceuticals.